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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of various golden yellow dyes in the staining of cellulose fibers. This document covers a
selection of synthetic and natural dyes, outlining their mechanisms of action, optimal
application procedures, and performance characteristics. The information is intended to guide
researchers in achieving consistent and high-quality staining for a range of scientific
applications.

Introduction to Golden Yellow Dyes for Cellulose
Fibers

The selection of a suitable golden yellow dye for cellulose fibers is contingent upon the
specific requirements of the application, including desired color fastness, environmental
considerations, and the chemical nature of the substrate. This document details the application
of four classes of dyes: reactive, direct, vat, and natural dyes. Each class exhibits a unique
mechanism of interaction with the cellulose polymer, which dictates its dyeing process and
fastness properties.
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e Reactive Dyes: These dyes form a strong, covalent bond with the hydroxyl groups of
cellulose, resulting in excellent wash fastness. They are known for their bright shades and
are widely used in the textile industry.

o Direct Dyes: These anionic dyes have a high affinity for cellulose fibers and are applied from
a salt-containing dyebath. The interaction is based on physical forces such as hydrogen
bonding and van der Waals forces, which generally results in lower wash fastness compared
to reactive dyes.

e Vat Dyes: These water-insoluble dyes are applied in a reduced, soluble "leuco" form, which
has an affinity for cellulose. Subsequent oxidation within the fiber reverts the dye to its
insoluble form, trapping it and providing excellent fastness properties.

» Natural Dyes: Derived from plant sources, these dyes offer a more sustainable alternative.
Their application often requires the use of mordants to improve dye uptake and fastness.

Comparative Performance Data of Selected Golden
Yellow Dyes

The following tables summarize the quantitative data for representative golden yellow dyes
from each class, allowing for easy comparison of their performance characteristics.

Table 1: Fastness Properties of Selected Golden Yellow Dyes on Cotton
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Wash ) Rubbing
Light Fastness
Dye Class C.l. Name Fastness (ISO Fastness (ISO
(ISO 105-B02)
105-CO06) 105-X12)
Staining Fading
Reactive Yellow
Reactive 4-5[1] 5[1] 6-7[1][2]
145
Direct Direct Yellow 50 Fair Fair Good
Vat Vat Yellow 4 4[3] 3-4[3] 5-6[3]
Natural
) - Fair[4] Fair[4] Fair[4]
(Turmeric)
Fair to Good[5] ) Good to
Natural (Annatto) - Fair[7]
[6] Excellent[5]

Fastness ratings are on a scale of 1 to 5 for wash and rubbing fastness (5 being the best) and

1 to 8 for light fastness (8 being the best).

Table 2: Factors Influencing Dye Uptake of Golden Yellow Dyes on Cotton
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Effect on Dye

Typical Optimized

Dye Class Key Parameter
Uptake Value
Increased fixation up

) to an optimum, then

Reactive Temperature ] 60-80°C[9]
hydrolysis may occur.
[8]

Essential for covalent
. bond formation; higher
Alkali (pH) pH 10.5-11.5

pH increases reaction

rate.[8]

Salt Concentration

Increases dye
exhaustion onto the
fiber.[10][11][12]

40-80 g/L NaCl or
Naz2S0a4

Significantly increases

dye exhaustion by

10-40 g/L NaCl or

Direct Salt Concentration S
neutralizing fiber Naz2S0a4
surface charge.[11]
Higher temperatures
increase dyeing rate
Temperature ) i 90-95°C
and migration for
levelness.
Sufficient
concentration is ) )
_ _ Varies with dye and
Vat Reducing Agent Conc.  crucial for complete
_ method
conversion to the
soluble leuco form.
Affects the rate of 20-60°C depending on
Temperature

reduction and dyeing.

dye subclass[13]

Natural (Turmeric)

Mordant

Use of a mordant like
alum significantly

improves dye uptake
and fastness.[14][15]

15% alum on weight
of fabric[4]
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Higher temperatures
Temperature generally increase dye  80-100°C[16][17]
absorption.[16]

Pre-mordanting with

alum or ferrous sulfate  5-15% alum on weight

Natural (Annatto) Mordant i
enhances dye uptake.  of fabric
[61[18]
Alkaline extraction
pH medium yields more pH 8 for extraction[19]

color.[6]

Experimental Protocols

The following are detailed methodologies for the application of each class of golden yellow
dye to cellulose fibers.

Protocol for Reactive Dyeing: C.l. Reactive Yellow 145

This protocol describes the exhaust dyeing method for cotton fabric with C.I. Reactive Yellow
145.

Materials:

» Scoured and bleached cotton fabric

e C.I. Reactive Yellow 145

e Sodium chloride (NaCl) or Glauber's salt (anhydrous sodium sulfate, Na2S0Oa4)
e Soda ash (sodium carbonate, NazCO3)

o Wetting agent

e Sequestering agent

e Acetic acid
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e Soaping agent

¢ Distilled water

o Laboratory dyeing machine (e.g., shaking water bath)

Procedure:

e Preparation of Dyebath:

o

Set the liquor ratio to 1:20 (e.g., 5 g of fabric to 100 mL of water).

[¢]

Add a wetting agent (e.g., 0.5 g/L) and a sequestering agent (e.g., 1 g/L) to the required
volume of distilled water.

[¢]

Introduce the pre-wetted cotton fabric into the bath at room temperature.

Run the machine for 10 minutes.

[¢]

e Dyeing:

o Add the pre-dissolved C.I. Reactive Yellow 145 dye solution (e.g., 2% on weight of fabric,
0.w.f.).

o Raise the temperature to 60°C and run for 20 minutes.

o Add the required amount of salt (e.g., 60 g/L NaCl) in two portions with a 10-minute
interval.

o Run for another 20 minutes.

o Add the required amount of soda ash (e.g., 20 g/L) to raise the pH to approximately 11.

o Continue dyeing at 60°C for 60 minutes.[8]

o After-treatment:

o Drain the dyebath.
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o Rinse the fabric with cold water.
o Neutralize with acetic acid (0.5 g/L) at room temperature for 10 minutes.
o Rinse again with cold water.

o Soap the dyed fabric with a soaping agent (e.g., 2 g/L) at 95°C for 10 minutes to remove
unfixed dye.

o Rinse thoroughly with hot and then cold water.

o Squeeze and air dry.

Protocol for Direct Dyeing: C.l. Direct Yellow 50

This protocol outlines the procedure for dyeing cotton with C.I. Direct Yellow 50.
Materials:

Scoured and bleached cotton fabric

C.l. Direct Yellow 50

Sodium chloride (NaCl) or Glauber's salt (Na2S0a4)

Soda ash (NazCOs3) (optional, for pH adjustment)

Distilled water

Laboratory dyeing machine
Procedure:

e Preparation of Dyebath:

o Set the liquor ratio (e.g., 1:30).

o Add the pre-dissolved C.I. Direct Yellow 50 dye (e.g., 1% o.w.f.) to the required volume of
distilled water at 40°C.
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o Introduce the pre-wetted cotton fabric.

e Dyeing:

[e]

Raise the temperature to 95°C over 30 minutes.

Run for 15 minutes.

o

[¢]

Add the required amount of salt (e.g., 20 g/L NaCl) in two portions with a 15-minute

interval.

[¢]

Continue dyeing at 95°C for 45-60 minutes.
» After-treatment:
o Cool the dyebath to 70°C.
o Drain the dyebath.
o Rinse the fabric thoroughly with cold water until the water runs clear.

o Optional: For improved wash fastness, a cationic dye fixing agent can be applied
according to the manufacturer's instructions.

o Squeeze and air dry.

Protocol for Vat Dyeing: C.l. Vat Yellow 4

This protocol describes the leuco-vatting exhaust dyeing method for cotton.
Materials:

Scoured and bleached cotton fabric

C.l. Vat Yellow 4

Sodium hydroxide (NaOH)

Sodium hydrosulfite (Na2S20a4)
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Wetting agent

Hydrogen peroxide (H20:2) or sodium perborate (for oxidation)

Soaping agent

Distilled water

Laboratory dyeing machine

Procedure:

» Vatting (Preparation of Leuco Dye):

In a separate vessel, paste the C.I. Vat Yellow 4 dye (e.g., 2% o.w.f.) with a small amount
of water and a wetting agent.

Add warm water (50-60°C).

Add the required amount of sodium hydroxide (e.g., 5-7 g/L) and sodium hydrosulfite (e.g.,
5-10 g/L).[13]

Stir until the dye is fully reduced and solubilized (a color change will be observed). This is
the leuco-vat solution.

Dyeing:

Prepare the main dyebath with water at the dyeing temperature (e.g., 50-60°C for IN class
vat dyes).[13]

Add a small amount of sodium hydroxide and sodium hydrosulfite to maintain the reduced
state.

Add the prepared leuco-vat solution to the dyebath.

Introduce the pre-wetted cotton fabric.

Dye for 45-60 minutes.
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o Oxidation and After-treatment:

o

Drain the dyebath.
o Rinse the fabric with cold water.

o Oxidize the dye by either exposing the fabric to air or by treating it in a bath containing an
oxidizing agent (e.g., 1-2 mL/L hydrogen peroxide) at 50°C for 15-20 minutes. The original
golden yellow color will reappear.

o Rinse thoroughly.

o Soap the dyed fabric with a soaping agent (2 g/L) at the boil for 15 minutes to stabilize the
color and improve fastness.

o Rinse with hot and then cold water.

o Squeeze and air dry.

Protocol for Natural Dyeing: Turmeric (Curcuma longa)

This protocol describes the pre-mordanting method for dyeing cotton with turmeric.
Materials:

Scoured and bleached cotton fabric

Turmeric powder

Alum (potassium aluminum sulfate)

Distilled water

Heating vessel
Procedure:

e Mordanting:
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[e]

Prepare a mordant bath with alum (e.g., 15% o.w.f.) in water (liquor ratio 1:30).[4]

o

Introduce the pre-wetted cotton fabric.

[¢]

Heat the bath to 60°C and maintain for 30 minutes.[4]

Allow the fabric to cool in the mordant bath.

o

[e]

Squeeze out the excess liquor without rinsing.

e Dye Extraction and Dyeing:

[e]

Prepare the dyebath by adding turmeric powder (e.g., 30% o.w.f.) to water (liquor ratio
1:30).[4]

[e]

Heat the dyebath to 90°C and maintain for 45 minutes to extract the color.[4]

(¢]

Introduce the mordanted, squeezed fabric into the dyebath.

[¢]

Continue dyeing at 90°C for 45-60 minutes.[4]
o After-treatment:
o Remove the fabric from the dyebath and allow it to cool.
o Rinse thoroughly with cold water until the water runs clear.

o Squeeze and air dry in the shade to prevent fading from direct sunlight.

Protocol for Natural Dyeing: Annatto (Bixa orellana)

This protocol describes the pre-mordanting method for dyeing cotton with annatto seeds.
Materials:
» Scoured and bleached cotton fabric

e Annatto seeds
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Alum

Soda ash (optional, for pH adjustment of extraction)

Distilled water

Heating vessel
Procedure:
e Mordanting:

o Follow the same mordanting procedure as for turmeric (Protocol 3.4, Step 1), using 5-15%
o.w.f. of alum.

e Dye Extraction and Dyeing:

o

Soak the annatto seeds overnight in water.

o Prepare the dyebath by heating the soaked seeds in water (e.g., 4% dye material
concentration) for 60 minutes to extract the dye.[6] An alkaline medium (pH 8) can
enhance color extraction.[19]

o Strain the dye liquor to remove the seeds.

o Introduce the mordanted, squeezed fabric into the dyebath.

o

Heat the dyebath to a simmer and maintain for 45-60 minutes.[6]
o After-treatment:

o Remove the fabric from the dyebath and let it cool.

o Rinse with cold water.

o Squeeze and air dry away from direct sunlight.[20]

Visualization of Dye-Fiber Interactions
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The following diagrams, generated using Graphviz (DOT language), illustrate the key
mechanisms and workflows described in this document.
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Caption: Covalent bond formation between a reactive dye and cellulose fiber.
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Caption: Physical adsorption of a direct dye onto a cellulose fiber.
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Caption: Workflow of the vat dyeing process for cellulose fibers.
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Caption: General workflow for natural dyeing with a mordant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 17 /18 Tech Support


https://www.gavinpublishers.com/article/view/influence-of-process-parameters-on-exhaustion-fixation-and-color-strength-in-dyeing-of-cellulose-fiber-with-reactive-dye
https://www.gavinpublishers.com/article/view/influence-of-process-parameters-on-exhaustion-fixation-and-color-strength-in-dyeing-of-cellulose-fiber-with-reactive-dye
https://www.pjoes.com/pdf-68430-24146?filename=The%20Dyeing%20Process%20and.pdf
https://www.semanticscholar.org/paper/Effects-of-Salt-Concentration-on-the-Dyeing-of-with-Talukder-Kamruzzaman/2fdfaa9bddc3f7310343f7b46499abef96f789c9
https://www.semanticscholar.org/paper/Effects-of-Salt-Concentration-on-the-Dyeing-of-with-Talukder-Kamruzzaman/2fdfaa9bddc3f7310343f7b46499abef96f789c9
https://www.thaiscience.info/journals/Article/TKJN/10471614.pdf
http://article.sapub.org/10.5923.j.textile.20170601.02.html
http://article.sapub.org/10.5923.j.textile.20170601.02.html
https://textilestudycenter.com/vat-dye/
https://www.researchgate.net/publication/369826217_Effects_of_Different_Mordants_Used_in_Turmeric_Dyeing_with_Cotton_Fabric
https://www.researchgate.net/publication/380331728_Turmeric_Dyeing_of_Cotton_Fabrics_using_Tie-Dyeing_Techniques
https://www.ijaar.org/articles/Volume5-Number6/Sciences-Technology-Engineering/ijaar-ste-v5n6-jun19-p19.pdf
https://medcraveonline.com/JTEFT/the-coloration-of-cotton-fabric-with-natural-dye-extracted-from-turmeric-powder.html
https://medcraveonline.com/JTEFT/the-coloration-of-cotton-fabric-with-natural-dye-extracted-from-turmeric-powder.html
https://www.ijcmas.com/13-12-2024/Anshu%20Sharma.pdf
https://www.chemijournal.com/archives/2019/vol7issue4/PartZ/7-3-578-293.pdf
https://www.aninidesigns.com/post/annatto-seeds-~-getting-started
https://www.benchchem.com/product/b15722203/docs#application-notes-and-protocols-for-staining-cellulose-fibers-with-golden-yellow-dyes
https://www.benchchem.com/product/b15722203/docs#application-notes-and-protocols-for-staining-cellulose-fibers-with-golden-yellow-dyes
https://www.benchchem.com/product/b15722203/docs#application-notes-and-protocols-for-staining-cellulose-fibers-with-golden-yellow-dyes
https://www.benchchem.com/product/b15722203/docs#application-notes-and-protocols-for-staining-cellulose-fibers-with-golden-yellow-dyes
https://www.benchchem.com/product/b15722203?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15722203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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